Cas no 1924909-56-7 (2-{(4-hydroxy-3-methoxyphenyl)methylamino}-3-methylbutanamide)

2-{(4-Hydroxy-3-methoxyphenyl)methylamino}-3-methylbutanamide is a synthetic organic compound featuring a substituted phenyl ring linked to a branched amide moiety via a methylamino bridge. Its structure combines a methoxy-hydroxyphenyl group, which may confer antioxidant properties, with a sterically hindered amide functionality, enhancing stability. The compound's design suggests potential applications in pharmaceutical or agrochemical research, particularly where modified amino acid derivatives are of interest. Its balanced polarity and functional group arrangement could facilitate solubility in both aqueous and organic media, making it a versatile intermediate for further derivatization. The presence of electron-donating groups may also influence its reactivity in electrophilic substitution or metal coordination studies.
2-{(4-hydroxy-3-methoxyphenyl)methylamino}-3-methylbutanamide structure
1924909-56-7 structure
Product Name:2-{(4-hydroxy-3-methoxyphenyl)methylamino}-3-methylbutanamide
CAS No:1924909-56-7
MF:C13H20N2O3
MW:252.309503555298
CID:5607623
PubChem ID:106344493
Update Time:2025-11-06

2-{(4-hydroxy-3-methoxyphenyl)methylamino}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

    • 2-{[(4-hydroxy-3-methoxyphenyl)methyl]amino}-3-methylbutanamide
    • EN300-841781
    • 1924909-56-7
    • 2-{(4-hydroxy-3-methoxyphenyl)methylamino}-3-methylbutanamide
    • Inchi: 1S/C13H20N2O3/c1-8(2)12(13(14)17)15-7-9-4-5-10(16)11(6-9)18-3/h4-6,8,12,15-16H,7H2,1-3H3,(H2,14,17)
    • InChI Key: SGIQPPQZRMOYCC-UHFFFAOYSA-N
    • SMILES: O=C(C(C(C)C)NCC1C=CC(=C(C=1)OC)O)N

Computed Properties

  • Exact Mass: 252.14739250g/mol
  • Monoisotopic Mass: 252.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 84.6Ų

2-{(4-hydroxy-3-methoxyphenyl)methylamino}-3-methylbutanamide Pricemore >>

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Additional information on 2-{(4-hydroxy-3-methoxyphenyl)methylamino}-3-methylbutanamide

Recent Advances in the Study of 2-{(4-hydroxy-3-methoxyphenyl)methylamino}-3-methylbutanamide (CAS: 1924909-56-7)

The compound 2-{(4-hydroxy-3-methoxyphenyl)methylamino}-3-methylbutanamide (CAS: 1924909-56-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in neurodegenerative diseases and metabolic disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, providing valuable insights for future drug development.

One of the key findings from recent research is the compound's ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. A study published in the Journal of Medicinal Chemistry demonstrated that 2-{(4-hydroxy-3-methoxyphenyl)methylamino}-3-methylbutanamide exhibits high affinity for specific receptor subtypes, suggesting its potential as a novel therapeutic agent for Parkinson's disease and depression. The study utilized advanced computational modeling and in vitro assays to validate these interactions, highlighting the compound's selectivity and potency.

In addition to its neurological applications, recent investigations have explored the compound's role in metabolic regulation. A 2023 study in Biochemical Pharmacology reported that 2-{(4-hydroxy-3-methoxyphenyl)methylamino}-3-methylbutanamide can enhance insulin sensitivity and glucose uptake in adipocytes, making it a potential candidate for treating type 2 diabetes. The researchers employed a combination of cell-based assays and animal models to confirm these effects, further supporting the compound's multifaceted therapeutic potential.

Another area of interest is the compound's synthetic accessibility and scalability. A recent publication in Organic Process Research & Development detailed an optimized synthetic route for 2-{(4-hydroxy-3-methoxyphenyl)methylamino}-3-methylbutanamide, emphasizing improvements in yield and purity. This advancement is critical for facilitating large-scale production and future clinical trials, addressing one of the key challenges in transitioning from bench to bedside.

Despite these promising developments, challenges remain in fully understanding the compound's safety profile and long-term effects. Preliminary toxicology studies, as reported in Toxicology and Applied Pharmacology, indicate a favorable safety margin, but further preclinical and clinical evaluations are necessary to confirm these findings. Researchers are also exploring structural analogs to enhance efficacy and reduce potential side effects, as highlighted in a recent review in Drug Discovery Today.

In conclusion, the ongoing research on 2-{(4-hydroxy-3-methoxyphenyl)methylamino}-3-methylbutanamide (CAS: 1924909-56-7) underscores its potential as a versatile therapeutic agent. The compound's unique pharmacological properties, combined with recent advancements in synthesis and characterization, position it as a promising candidate for further development. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for novel treatments in neurology and metabolic diseases.

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